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Compound of Interest

Compound Name: Cadmium bromide

Cat. No.: B8797929 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety data and detailed handling precautions for

cadmium bromide (CdBr₂). It is intended for laboratory personnel and professionals in drug

development who work with this compound. The information herein is compiled from various

safety data sheets and toxicological reviews to ensure a thorough understanding of the risks

and the necessary safety measures.

Chemical and Physical Properties
Cadmium bromide is a white to yellowish crystalline solid.[1] It is hygroscopic, meaning it

readily absorbs moisture from the air.[1][2] Understanding its physical and chemical properties

is the first step in safe handling.
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Property Value References

Chemical Formula CdBr₂ [2]

Molar Mass 272.22 g/mol [2][3]

Appearance
White to yellowish crystalline

solid
[1][4]

Melting Point 568 °C (1,054 °F; 841 K) [2][3]

Boiling Point 844 °C (1,551 °F; 1,117 K) [2][3]

Density 5.192 g/cm³ (solid) [2][3]

Solubility in Water 98.8 g/100 mL (20 °C) [2][3]

Solubility in other solvents
Soluble in alcohol, ether,

acetone, and liquid ammonia.
[2]

Hazard Identification and Classification
Cadmium bromide is classified as a hazardous substance with significant health and

environmental risks.
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Hazard
Class

Category
GHS
Pictogram

Signal
Word

Hazard
Statement

References

Acute

Toxicity, Oral
Category 4

GHS07:

Exclamation

mark

Warning

H302:

Harmful if

swallowed

[4][5]

Acute

Toxicity,

Dermal

Category 4

GHS07:

Exclamation

mark

Warning

H312:

Harmful in

contact with

skin

[4][5]

Acute

Toxicity,

Inhalation

Category 4

GHS07:

Exclamation

mark

Warning

H332:

Harmful if

inhaled

[4][5]

Hazardous to

the Aquatic

Environment,

Acute

Category 1

GHS09:

Environmenta

l hazard

Warning

H400: Very

toxic to

aquatic life

[4][5]

Hazardous to

the Aquatic

Environment,

Chronic

Category 1

GHS09:

Environmenta

l hazard

Warning

H410: Very

toxic to

aquatic life

with long

lasting effects

[4][5]

Carcinogenici

ty

Suspected

Human

Carcinogen

GHS08:

Health

hazard

Danger
May cause

cancer
[6]

Toxicological Information
Cadmium and its compounds are highly toxic. The primary routes of exposure are inhalation

and ingestion.[4][7]
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Toxicity Data Value Species References

LD50 (Oral) 225 mg/kg Rat [2]

Permissible Exposure

Limit (PEL) - OSHA

(as Cd)

TWA 0.005 mg/m³ N/A [2]

Recommended

Exposure Limit (REL)

- NIOSH (as Cd)

Ca N/A [2]

Immediately

Dangerous to Life or

Health (IDLH) -

NIOSH (as Cd)

Ca [9 mg/m³] N/A [2]

Health Effects:

Acute: Inhalation can irritate the nose, throat, and lungs, leading to coughing, shortness of

breath, and potentially fatal pulmonary edema.[6] Ingestion can cause severe

gastrointestinal irritation, nausea, vomiting, and abdominal pain.[6] Skin and eye contact can

cause irritation.[4]

Chronic: Prolonged exposure to cadmium compounds can lead to kidney damage, bone

disease, and an increased risk of lung and prostate cancer.[4][6] Cadmium is classified as a

known human carcinogen.[6]

Experimental Protocols for Safe Handling
Adherence to strict experimental protocols is crucial when working with cadmium bromide to

minimize exposure and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE for the specific

procedures being performed. The following is a general guideline:

Eye Protection: Wear tightly fitting safety goggles or a face shield.[5][8]
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Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber). Gloves should be

inspected before use and disposed of properly.[8][9]

Skin and Body Protection: Wear a lab coat, long-sleeved clothing, and closed-toe shoes. For

procedures with a higher risk of exposure, impervious clothing may be necessary.[9][10]

Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume

hood.[8][9] If engineering controls are insufficient to maintain exposure below permissible

limits, a NIOSH-approved respirator with appropriate cartridges should be used.[11]

Engineering Controls
Ventilation: All work with cadmium bromide powder should be conducted in a certified

chemical fume hood to minimize inhalation of dust.[12]

Designated Area: Establish a designated area for working with cadmium bromide. This area

should be clearly marked with warning signs.[6]

General Hygiene Practices
Avoid the formation of dust and aerosols.[9]

Do not eat, drink, or smoke in areas where cadmium bromide is handled or stored.[10]

Wash hands thoroughly with soap and water after handling cadmium bromide and before

leaving the laboratory.[13]

Remove contaminated clothing immediately and wash it before reuse.[10]

Emergency Procedures
First Aid Measures

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration (do not use mouth-to-mouth resuscitation if the substance

was ingested or inhaled). Seek immediate medical attention.[5][10]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water for at least 15 minutes. Seek medical attention.[5]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Remove contact lenses if present and easy to do.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[5]

Spill Response Protocol
A minor spill of cadmium bromide can be managed by trained laboratory personnel, while a

large spill constitutes an emergency and requires specialized response.

Workflow for a Minor Cadmium Bromide Spill:

Minor Spill Occurs Alert others in the areaStep 1

Don appropriate PPE:
- Respirator

- Goggles/Face shield
- Chemical-resistant gloves

- Lab coat/Coveralls

Step 2 Contain the spill
(if solid, cover with a damp cloth to prevent dust)

Step 3
Clean up the spill:

- Use wet methods or a HEPA vacuum
- Avoid dry sweeping

Step 4 Collect waste in a sealed,
labeled container

Step 5 Decontaminate the area
with soap and water

Step 6 Dispose of waste as
hazardous material

Step 7 Spill Cleaned

Click to download full resolution via product page

Workflow for handling a minor cadmium bromide spill.

Signaling Pathways of Cadmium Toxicity
Cadmium exerts its toxic effects through the disruption of several key cellular signaling

pathways. Understanding these mechanisms is crucial for drug development professionals

seeking to mitigate cadmium-induced toxicity.

Cadmium exposure leads to the generation of reactive oxygen species (ROS), which induces

oxidative stress.[3][5] This oxidative stress, in turn, can activate multiple downstream signaling

cascades, including the Mitogen-Activated Protein Kinase (MAPK) and Nuclear Factor kappa-

light-chain-enhancer of activated B cells (NF-κB) pathways, and can also lead to the activation

of the p53 tumor suppressor protein.[3][4][10] These pathways are involved in inflammation,

apoptosis (programmed cell death), and cell cycle control.[3][10]

Simplified Overview of Cadmium-Induced Signaling Pathways:
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Click to download full resolution via product page

Simplified diagram of signaling pathways affected by cadmium.

Storage and Disposal
Storage: Store cadmium bromide in a tightly closed container in a cool, dry, and well-

ventilated area.[8][10] Keep it away from incompatible materials such as strong oxidizing

agents.[6]

Disposal: Dispose of cadmium bromide and any contaminated materials as hazardous

waste in accordance with local, state, and federal regulations.[6][10] Do not allow it to enter

drains or the environment.[9]

This guide is intended to provide a comprehensive overview of the safe handling of cadmium
bromide. It is not a substitute for a thorough risk assessment and adherence to all applicable

safety regulations and institutional protocols. Always consult the most recent Safety Data Sheet

(SDS) for cadmium bromide before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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